3-Deoxyisoochracinic acid
Overview
Description
3-Deoxyisoochracinic acid is a natural product found in Cladosporium with data available.
Scientific Research Applications
Marine Fungal Metabolites
3-Deoxyisoochracinic acid has been identified as a metabolite in marine fungi. Specifically, it was isolated from the marine fungus Zopfiella marina, alongside other compounds. This compound displayed weak antibacterial and antituberculous activities, indicating its potential as an antimicrobial agent (Chokpaiboon et al., 2018).
Synthetic Chemistry Applications
In synthetic chemistry, 3-Deoxyisoochracinic acid has been synthesized through a Michael-Heck reaction, which involved sequential catalysis — PPh(3)-catalyzed nucleophilic addition followed by Pd(0)-catalyzed Heck cyclization. This methodology allowed the construction of complex functionalized alkylidene phthalans, demonstrating the compound's significance in synthetic organic chemistry (Fan & Kwon, 2012).
Novel Methodologies in Synthetic Chemistry
A novel approach to ortho-C-H functionalization of aromatic alcohols, utilizing an exo-oxime ether auxiliary, was developed. This methodology enabled selective olefination of aromatic alcohols through a six- or seven-membered exo-acetone oxime ether palladacycle. The total synthesis of 3-deoxyisoochracinic acid was accomplished using this method, showcasing its utility in complex molecular constructions (Guo et al., 2015).
properties
Product Name |
3-Deoxyisoochracinic acid |
|---|---|
Molecular Formula |
C10H10O4 |
Molecular Weight |
194.18 g/mol |
IUPAC Name |
2-(4-hydroxy-1,3-dihydro-2-benzofuran-1-yl)acetic acid |
InChI |
InChI=1S/C10H10O4/c11-8-3-1-2-6-7(8)5-14-9(6)4-10(12)13/h1-3,9,11H,4-5H2,(H,12,13) |
InChI Key |
WDZMAKLDQJGEFI-UHFFFAOYSA-N |
SMILES |
C1C2=C(C=CC=C2O)C(O1)CC(=O)O |
Canonical SMILES |
C1C2=C(C=CC=C2O)C(O1)CC(=O)O |
synonyms |
3-deoxyisoochracinic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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